![molecular formula C13H13ClN4O3 B597294 Methyl 2-chloro-4-morpholinopyrido[2,3-d]pyrimidine-7-carboxylate CAS No. 1227958-54-4](/img/structure/B597294.png)
Methyl 2-chloro-4-morpholinopyrido[2,3-d]pyrimidine-7-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl 2-chloro-4-morpholinopyrido[2,3-d]pyrimidine-7-carboxylate” is a chemical compound with the molecular formula C13H13ClN4O3 .
Synthesis Analysis
The synthesis of pyrido[2,3-d]pyrimidines, which includes “Methyl 2-chloro-4-morpholinopyrido[2,3-d]pyrimidine-7-carboxylate”, can be achieved through various methods. One such method involves the condensation of 2-acetamido-4-chloropyrrolo[2,3-d]pyrimidine with a suitable reagent .Molecular Structure Analysis
The molecular structure of “Methyl 2-chloro-4-morpholinopyrido[2,3-d]pyrimidine-7-carboxylate” is characterized by a pyrido[2,3-d]pyrimidine core, which is a type of privileged heterocyclic scaffold capable of providing ligands for several receptors in the body .Chemical Reactions Analysis
Pyrimidine compounds, including “Methyl 2-chloro-4-morpholinopyrido[2,3-d]pyrimidine-7-carboxylate”, have been observed to undergo various chemical reactions, particularly in the field of organic synthesis .Physical And Chemical Properties Analysis
“Methyl 2-chloro-4-morpholinopyrido[2,3-d]pyrimidine-7-carboxylate” has physical and chemical properties that can be found in various databases .Scientific Research Applications
Synthesis of Pyrido[2,3-d]pyrimidin-5-ones and Pyrido[2,3-d]pyrimidin-7-ones
This compound serves as a precursor in the synthesis of new pyrido[2,3-d]pyrimidin-5-ones and pyrido[2,3-d]pyrimidin-7-ones . These derivatives are obtained by heating with MeONa at reflux in BuOH, leading to selective formation depending on the nature of the acyl group. This process is significant for creating compounds with a broad spectrum of biological activities.
Antiproliferative Agents
Derivatives of this compound exhibit antiproliferative properties, which are crucial in cancer research for the development of new chemotherapy drugs . The ability to inhibit cell proliferation makes these derivatives potential candidates for anti-cancer agents.
Antimicrobial Activity
The compound’s derivatives have shown antimicrobial activity, making them valuable in the development of new antibiotics . This is particularly important in the era of increasing antibiotic resistance.
Anti-inflammatory and Analgesic Applications
Some derivatives of Methyl 2-chloro-4-morpholinopyrido[2,3-d]pyrimidine-7-carboxylate have anti-inflammatory and analgesic effects . These properties are beneficial for creating new medications to treat pain and inflammation.
Hypotensive Effects
The hypotensive effects of certain derivatives make them interesting for the development of new treatments for high blood pressure . Research in this area could lead to novel therapeutic agents for hypertension.
Antihistamine Properties
Some derivatives also display antihistamine properties, which can be used to develop new drugs for allergic reactions . This application is significant for those suffering from allergies and could improve quality of life.
Mechanism of Action
Future Directions
properties
IUPAC Name |
methyl 2-chloro-4-morpholin-4-ylpyrido[2,3-d]pyrimidine-7-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13ClN4O3/c1-20-12(19)9-3-2-8-10(15-9)16-13(14)17-11(8)18-4-6-21-7-5-18/h2-3H,4-7H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YUFPNTVTPKNZLN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=NC2=C(C=C1)C(=NC(=N2)Cl)N3CCOCC3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13ClN4O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10744307 |
Source
|
Record name | Methyl 2-chloro-4-(morpholin-4-yl)pyrido[2,3-d]pyrimidine-7-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10744307 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
308.72 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-chloro-4-morpholinopyrido[2,3-d]pyrimidine-7-carboxylate | |
CAS RN |
1227958-54-4 |
Source
|
Record name | Methyl 2-chloro-4-(4-morpholinyl)pyrido[2,3-d]pyrimidine-7-carboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1227958-54-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl 2-chloro-4-(morpholin-4-yl)pyrido[2,3-d]pyrimidine-7-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10744307 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.